(3~{R})-8-methoxy-3-methyl-3-oxidanyl-2,4-dihydrobenzo[a]anthracene-1,7,12-trione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(3~{R})-8-methoxy-3-methyl-3-oxidanyl-2,4-dihydrobenzo[a]anthracene-1,7,12-trione is a natural product found in Streptomyces tsusimaensis, Pseudonocardia, and other organisms with data available.
Scientific Research Applications
Synthetic Methods and Reactions :
- Rozek et al. (1998) discussed the synthesis of angucyclinones related to ochromycinone, focusing on the stereo-selective reduction of a similar compound, demonstrating the importance of stereochemistry in synthesis processes (Rozek et al., 1998).
- Kendall and Shechter (2001) studied the intramolecular behaviors of anthryldicarbenic systems, highlighting the complex reactions and transformations of similar anthracene derivatives (Kendall & Shechter, 2001).
Structural and Physical Properties :
- The crystal and molecular structure of 5-methoxy,7-methylbenz[a]anthracene was analyzed by Jones and Shaw (1992), providing insights into the planarity and bond lengths of similar methoxy-substituted methylbenz[a]anthracenes (Jones & Shaw, 1992).
- Desai, Krzemiński, and Amin (1994) described a regioselective synthesis of 3-methoxybenz[a]anthracene-7,12-dione, an important intermediate in the synthesis of related compounds (Desai, Krzemiński, & Amin, 1994).
Applications in Material Science and Catalysis :
- Vázquez-Duhalt et al. (1994) explored the oxidation of aromatic compounds, including polycyclic aromatic hydrocarbons, using lignin peroxidase in systems containing organic solvents, which could have implications for the processing or modification of compounds like "(3~{R})-8-methoxy-3-methyl-3-oxidanyl-2,4-dihydrobenzo[a]anthracene-1,7,12-trione" (Vázquez-Duhalt, Westlake, & Fedorak, 1994).
- Wang et al. (2014) studied the creation of fluorescence-labeled hydrophilic nanoparticles through single-chain folding, which included the use of functional groups similar to those in the compound of interest (Wang et al., 2014).
Properties
Molecular Formula |
C20H16O5 |
---|---|
Molecular Weight |
336.3 g/mol |
IUPAC Name |
(3R)-3-hydroxy-8-methoxy-3-methyl-2,4-dihydrobenzo[a]anthracene-1,7,12-trione |
InChI |
InChI=1S/C20H16O5/c1-20(24)8-10-6-7-12-17(15(10)13(21)9-20)19(23)11-4-3-5-14(25-2)16(11)18(12)22/h3-7,24H,8-9H2,1-2H3/t20-/m1/s1 |
InChI Key |
XZLGWJORNHETKI-HXUWFJFHSA-N |
Isomeric SMILES |
C[C@]1(CC2=C(C(=O)C1)C3=C(C=C2)C(=O)C4=C(C3=O)C=CC=C4OC)O |
SMILES |
CC1(CC2=C(C(=O)C1)C3=C(C=C2)C(=O)C4=C(C3=O)C=CC=C4OC)O |
Canonical SMILES |
CC1(CC2=C(C(=O)C1)C3=C(C=C2)C(=O)C4=C(C3=O)C=CC=C4OC)O |
Synonyms |
3,4-dihydro-3-hydroxy-8-methoxy-3-methyl-2H-benz(a)anthracene-1,7,12-trione 6-deoxy-8-O-methylrabelomycin 8-O-methyltetrangomycin benz(a)anthracene-1,7,12(2H)-trione, 3,4-dihydro-3-hydroxy-8-methoxy-3-methyl-, (-)- MM 47755 MM-47755 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.